Cas no 13087-86-0 (p-Heptyloxyphenol)
p-Heptyloxyphenol structure
Product Name:p-Heptyloxyphenol
p-Heptyloxyphenol Chemical and Physical Properties
Names and Identifiers
-
- p-Heptyloxyphenol
- 4-N-HEPTYLOXYPHENOL ,98%
- Q27074136
- 4-(HEPTYLOXY)PHENOL
- NS00122131
- 4-heptoxyphenol
- A-45594
- CS-0000200
- 13087-86-0
- DTXSID5022483
- 4-(Heptyloxy)phenol, 97%
- CHEMBL193558
- 4-(Heptyloxy)benzolol
- SR-03000000077-1
- A806078
- BDBM50341558
- FT-0616779
- CHEBI:34406
- Hydroquinone Monoheptyl Ether
- HY-30263
- 3-06-00-04391 (Beilstein Handbook Reference)
- p-(Heptyloxy)phenol
- 13037-86-0
- AC 45594
- GTPL5422
- D90872
- MFCD00002338
- UNII-W9GSE02182
- J27.312K
- FT-0619173
- H0441
- AC45594
- BRN 1871129
- p-n-Heptyloxyphenol
- SCHEMBL1401769
- 4-Heptyloxy-phenol
- Phenol, 4-(heptyloxy)-
- J-005801
- AKOS003382510
- 4-n-Heptyloxyphenol
- AS-57741
- Phenol, p-(heptyloxy)-
- W9GSE02182
- 4-Heptyloxyphenol
- BIDD:ER0034
-
- Inchi: 1S/C13H20O2/c1-2-3-4-5-6-11-15-13-9-7-12(14)8-10-13/h7-10,14H,2-6,11H2,1H3
- InChI Key: HZBABTUFXQLADL-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)O)CCCCCCC
Computed Properties
- Exact Mass: 208.1464
- Monoisotopic Mass: 208.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46
- LogP: 3.74140
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